Cas no 84362-27-6 (3-(4-Amino-benzenesulfonyl)-propionitrile)

• Product Name: 3-(4-Amino-benzenesulfonyl)-propionitrile
• CAS No: 84362-27-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 2844874
• PubChem ID: 1712347
• Update Time: 2025-04-21

3-(4-Amino-benzenesulfonyl)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminobenzenesulfonyl)propionitrile
• Cambridge id 5210739
• CHEMBL1715658
• 3-((4-Aminophenyl)sulfonyl)propanenitrile
• 3-(4-Amino-benzenesulfonyl)-propionitrile
• HMS1553L11
• 84362-27-6
• DTXCID10315879
• AKOS000727708
• MLS000567577
• TimTec1_006941
• DTXSID60364837
• HMS3376B09
• HMS2516B21
• SMR000173848
• SCHEMBL10942620

• MDL： MFCD00458178
• Inchi： 1S/C9H10N2O2S/c10-6-1-7-14(12,13)9-4-2-8(11)3-5-9/h2-5H,1,7,11H2
• InChI Key： FOYCHQIYZYGFJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(CCC#N)(=O)=O

Computed Properties

• Exact Mass: 210.04629874Da
• Monoisotopic Mass: 210.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines